Cas no 1423033-72-0 (5-propanamidopiperidine-3-carboxamide)

• Product Name: 5-propanamidopiperidine-3-carboxamide
• CAS No: 1423033-72-0
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5189721
• PubChem ID: 71756656
• Update Time: 2025-06-13

5-propanamidopiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide, 5-[(1-oxopropyl)amino]-
• 5-Propionamidopiperidine-3-carboxamide
• 5-propanamidopiperidine-3-carboxamide

• Inchi： 1S/C9H17N3O2/c1-2-8(13)12-7-3-6(9(10)14)4-11-5-7/h6-7,11H,2-5H2,1H3,(H2,10,14)(H,12,13)
• InChI Key： RXAWLOPRQVRUGI-UHFFFAOYSA-N
• SMILES： N1CC(NC(=O)CC)CC(C(N)=O)C1

Additional information on 5-propanamidopiperidine-3-carboxamide

Introduction to 5-propanamidopiperidine-3-carboxamide (CAS No. 1423033-72-0)

5-propanamidopiperidine-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1423033-72-0, has garnered attention due to its potential applications in drug development and molecular research. The molecular structure of 5-propanamidopiperidine-3-carboxamide consists of a piperidine ring substituted with an amide group at the 5-position and another amide group at the 3-position, linked by a propyl chain. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The synthesis of 5-propanamidopiperidine-3-carboxamide involves multi-step organic reactions, typically starting from commercially available precursors such as piperidine derivatives. The introduction of the amide groups at the 3 and 5 positions requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product. The efficiency of these synthetic routes is critical for large-scale production, which is essential for both academic research and industrial applications.

In recent years, 5-propanamidopiperidine-3-carboxamide has been studied for its pharmacological potential. Its structural motif is reminiscent of several bioactive molecules, suggesting that it may exhibit properties such as enzyme inhibition or receptor binding. Preliminary computational studies have indicated that this compound could interact with specific targets in biological systems, making it a promising candidate for further investigation. The presence of multiple amide functionalities allows for diverse derivatization strategies, enabling the creation of libraries of analogs with tailored pharmacological profiles.

One of the most exciting areas of research involving 5-propanamidopiperidine-3-carboxamide is its application in the development of novel therapeutic agents. Researchers are exploring its potential as a precursor for drugs targeting neurological disorders, infectious diseases, and cancer. The piperidine core is a common structural element in many drugs known for their ability to cross the blood-brain barrier, which makes 5-propanamidopiperidine-3-carboxamide an attractive candidate for central nervous system (CNS) therapies. Additionally, its amide groups provide sites for modifications that can enhance drug solubility, bioavailability, and metabolic stability.

The role of 5-propanamidopiperidine-3-carboxamide in drug discovery is further highlighted by its use in high-throughput screening (HTS) campaigns. In HTS, large libraries of compounds are rapidly tested against biological targets to identify lead molecules for drug development. The structural features of 5-propanamidopiperidine-3-carboxamide make it a suitable candidate for inclusion in such libraries, where it may reveal new interactions with therapeutic targets. The outcomes of these screens could lead to the identification of novel drug candidates that incorporate elements derived from this compound.

Advances in analytical chemistry have also contributed to a deeper understanding of 5-propanamidopiperidine-3-carboxamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to elucidate its structure and dynamics. These studies provide critical insights into how the compound behaves in different environments, which is essential for optimizing its use in pharmaceutical applications. For instance, NMR studies can reveal conformational preferences and dynamics that influence binding affinity to biological targets.

The impact of 5-propanamidopiperidine-3-carboxamide extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in this compound due to its versatility as a building block for drug candidates. Its ability to undergo various chemical transformations allows for the synthesis of complex molecules with desired pharmacological properties. As a result, 5-propanamidopiperidine-3-carboxamide is being incorporated into synthetic pathways used by leading drug discovery programs.

The future prospects for 5-propanamidopiperidine-3-carboxamide are bright, with ongoing research expected to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As our understanding of biological systems grows, so too will the potential uses for this versatile compound. Whether it serves as a lead molecule or a key intermediate in drug development, 5-propanamidopiperidine-3-carboxamide is poised to play an important role in advancing pharmaceutical science.